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Compound of Interest

Compound Name: 2-lodobenzaldehyde

Cat. No.: B048337

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-lodobenzaldehyde is an aromatic organic compound that serves as a crucial intermediate in
the synthesis of a variety of more complex molecules.[1] Its utility in the construction of
heterocyclic compounds, such as indenones and quinazolines, makes it a valuable reagent in
medicinal chemistry and materials science.[1] This technical guide provides a comprehensive
overview of the physicochemical properties of 2-iodobenzaldehyde, detailed experimental
protocols for its synthesis, and a summary of its known reactivity and applications.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-iodobenzaldehyde are
summarized below. These properties are essential for its handling, storage, and application in
experimental settings.

General and Physical Properties
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Property Value Reference
Molecular Formula C7HsIO [2][3]
Molecular Weight 232.02 g/mol [3114]
Appearance White t.o light beige low melting 1]
crystalline mass or powder
Melting Point 36-39 °C [21[41[5]
Boiling Point 129 °C at 14 mmHg [2][5]
Density 1.8576 g/cm3 (estimate) [2]
Flash Point >230 °F (>110 °C) [2][5]
Refractive Index 1.668 [2]
Vapor Pressure 0.00873 mmHg at 25°C [2]
Solvent Solubility Reference
Methanol Soluble [2][5]
DMSO 100 .mg/mL (.431..00 mM); 6]
requires sonication
Water 0.113 mg/mi [7]

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (10.77 mM);

Clear solution

[6]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

> 2.5 mg/mL (10.77 mM);
Clear solution

[6]

10% DMSO, 90% Corn Oil

> 2.5 mg/mL (10.77 mM);
Clear solution

[6]

Spectral Data
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Technique Data Reference

(400MHz, CDCls): & 7.30-7.99
1H NMR 8]
(m, 4H), 10.10 (s, 1H)

BBC NMR, IR, Mass

Spectra available [B1I9][10][11]
Spectrometry

Experimental Protocols

The synthesis of 2-iodobenzaldehyde can be achieved through the oxidation of 2-iodobenzyl
alcohol. Two common and effective methods are detailed below.

Synthesis via Manganese Dioxide Oxidation

This protocol describes the oxidation of 2-iodobenzyl alcohol using manganese dioxide.
Materials:

e 2-lodobenzyl alcohol

e Dichloromethane (CH2Cl2)

¢ Manganese dioxide (MnOz2)

» Diatomaceous earth

Procedure:

» Dissolve 2-iodobenzyl alcohol (4g, 17.09 mmol) in dichloromethane (85 ml) in a suitable
flask.[8]

Add manganese dioxide (14.86g, 170.92 mmol) to the solution.[8]

Stir the reaction mixture under reflux.[8]

Monitor the reaction for completion.

Upon completion, cool the reaction mixture to room temperature.[8]
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« Filter the mixture through diatomaceous earth and concentrate the filtrate to obtain 2-
iodobenzaldehyde.[8] The expected yield is between 75-90%.[8]

Reaction Setup

2-lodobenzyl Alcohol T ( Reaction Workup
in Dichloromethane Y
(Stir under Reflux Cool to Room Temp.)—>(DialFol I;‘zrct:(;?ll;gé‘anh)—>((20ncentrelte 2-lodobenzaldehyde

A

Manganese Dioxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-lodobenzaldehyde via Manganese Dioxide
Oxidation.

Synthesis via Swern Oxidation

This method utilizes oxalyl chloride and dimethyl sulfoxide (DMSO) for the oxidation, a
procedure known as Swern oxidation.

Materials:

e Oxalyl chloride

» Dichloromethane (CH2Cl2)
¢ Dimethyl sulfoxide (DMSO)
e 2-lodobenzyl alcohol

o Triethylamine (EtsN)

o Water

¢ 3N HCI solution

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-2-iodobenzaldeh-id123420.html
https://www.guidechem.com/question/how-to-prepare-2-iodobenzaldeh-id123420.html
https://www.benchchem.com/product/b048337?utm_src=pdf-body-img
https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Saturated NaHCOs solution

e Na2S0a4

 Silica gel

o Petroleum ether

o Ethyl acetate

Procedure:

e At-60°C, stir oxalyl chloride (16.3g, 128mmol, 1.2 eq) in dichloromethane (225 mL).[8]

e Slowly add a solution of dimethyl sulfoxide (21.7g, 278mmol, 2.6 eq) in dichloromethane (50
mL) to the oxalyl chloride solution.[8]

o After 10 minutes, slowly add a solution of 2-iodobenzyl alcohol (25.0g, 107mmol, 1.0 eq) in
dichloromethane (50 mL).[8]

o After 15 minutes, add triethylamine (54.0g, 534mmol, 5.0 eq) and stir the mixture at -60°C for
another 15 minutes.[8]

» Allow the reaction to warm to room temperature.[8]
e Add 300 mL of water and separate the phases.[8]
o Extract the aqueous phase three times with 250 mL of dichloromethane.[8]

e Wash the combined organic phases with 500 mL of 3N HCI solution and saturated NaHCOs
solution.[8]

o Dry the organic phase with Na2S0a.[8]
o Remove the solvent under vacuum.[8]

» Purify the residue by column chromatography on silica gel using a mixture of petroleum ether
and ethyl acetate (3:1) as the eluent to obtain 2-iodobenzaldehyde as a pale yellow 0il.[8]
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The expected yield is approximately 99%.[8]

Swern Reagent Formation (-60°C)

Oxalyl Chioride
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Caption: Workflow for the synthesis of 2-lodobenzaldehyde via Swern Oxidation.

Reactivity and Applications

2-lodobenzaldehyde is a versatile reactant in organic synthesis. It is frequently used in the
preparation of various heterocyclic compounds, including:

e 2,3-diaryl-1-indenones[1]
« Indolo[1,2-a]quinazolines[1]

 Baylis-Hillman adducts[1][4]
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It also serves as a precursor for the synthesis of other complex molecules such as 5-
phenylindazolo[3,2-b]quinazolin-7(5H)-one, 4-(3-iodophenyl)-2,2:6,2-terpyridine, fluoren-9-one,
and 2-formyl-3'-methoxybiphenyl.[4]

Safety and Handling

2-lodobenzaldehyde is classified as an irritant.[2][12] It is known to cause skin and eye
irritation and may cause respiratory irritation.[3][12][13]

Hazard Statements:

e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]
Precautionary Measures:

¢ Handling: Wash hands and any exposed skin thoroughly after handling.[13] Use only
outdoors or in a well-ventilated area.[13] Avoid breathing dust, fume, gas, mist, vapors, or
spray.[13]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[13] A dust mask type N95 (US) is recommended.[4]

» Storage: Store in a well-ventilated place. Keep container tightly closed.[13] Recommended
storage temperature is 2-8°C.[2][4][5] The compound is light-sensitive.[2][5]

In case of accidental exposure, it is crucial to seek medical attention.[13] For skin contact,
wash off immediately with soap and plenty of water.[13] For eye contact, rinse immediately with
plenty of water.[2] If inhaled, remove the victim to fresh air.[13] If ingested, clean the mouth with
water.[13]

Conclusion

2-lodobenzaldehyde is a key building block in synthetic organic chemistry with well-defined
physicochemical properties. Its synthesis is readily achievable through established oxidation
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protocols, and its reactivity allows for the construction of a diverse range of complex organic
molecules. Proper handling and adherence to safety protocols are essential when working with
this compound due to its irritant nature. This guide provides the foundational technical
information required for the effective and safe use of 2-iodobenzaldehyde in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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